Cas no 1820647-36-6 (2-Pyrimidinecarboxylic acid, 4-(3-methylphenyl)-6-(trifluoromethyl)-, methyl ester)

• Product Name: 2-Pyrimidinecarboxylic acid, 4-(3-methylphenyl)-6-(trifluoromethyl)-, methyl ester
• CAS No: 1820647-36-6
• MF: C₁₄H₁₁F₃N₂O₂
• MW: 296.244553804398
• MDL: MFCD16614331
• CID: 4781057
• Update Time: 2025-06-08

2-Pyrimidinecarboxylic acid, 4-(3-methylphenyl)-6-(trifluoromethyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Pyrimidinecarboxylic acid, 4-(3-methylphenyl)-6-(trifluoromethyl)-, methyl ester

• MDL： MFCD16614331
• Inchi： 1S/C14H11F3N2O2/c1-8-4-3-5-9(6-8)10-7-11(14(15,16)17)19-12(18-10)13(20)21-2/h3-7H,1-2H3
• InChI Key： RQTYSADPWBLJIK-UHFFFAOYSA-N
• SMILES： C1(C(OC)=O)=NC(C(F)(F)F)=CC(C2=CC=CC(C)=C2)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Phenylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Phenylpyrimidines

Additional information on 2-Pyrimidinecarboxylic acid, 4-(3-methylphenyl)-6-(trifluoromethyl)-, methyl ester

Introduction to 2-Pyrimidinecarboxylic acid, 4-(3-methylphenyl)-6-(trifluoromethyl)-, methyl ester (CAS No. 1820647-36-6)

2-Pyrimidinecarboxylic acid, 4-(3-methylphenyl)-6-(trifluoromethyl)-, methyl ester, identified by the CAS number 1820647-36-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrimidine derivatives family, a class of molecules widely recognized for their diverse biological activities and therapeutic potential. The structural features of this compound, particularly the presence of a methyl ester group, a trifluoromethyl substituent, and a 3-methylphenyl ring, contribute to its unique chemical properties and make it a promising candidate for further investigation in drug discovery and development.

The synthesis and characterization of 2-Pyrimidinecarboxylic acid, 4-(3-methylphenyl)-6-(trifluoromethyl)-, methyl ester involve sophisticated organic reactions and advanced analytical techniques. The introduction of the trifluoromethyl group at the 6-position of the pyrimidine ring enhances the lipophilicity and metabolic stability of the molecule, which are critical factors for its pharmacokinetic profile. Additionally, the 3-methylphenyl substituent at the 4-position introduces a hydrophobic region that can interact favorably with biological targets. These structural elements collectively contribute to the compound's potential as an active pharmaceutical ingredient (API) or a key intermediate in the synthesis of more complex drug molecules.

In recent years, there has been growing interest in pyrimidine-based compounds due to their role as scaffolds in the design of novel therapeutic agents. Pyrimidines are fundamental components of nucleic acids and have been extensively studied for their antimicrobial, antiviral, anticancer, and anti-inflammatory properties. The specific modifications present in 2-Pyrimidinecarboxylic acid, 4-(3-methylphenyl)-6-(trifluoromethyl)-, methyl ester make it an intriguing candidate for further exploration in these areas. For instance, studies have shown that trifluoromethylated pyrimidines can exhibit enhanced binding affinity to biological targets due to the electron-withdrawing nature of the trifluoromethyl group.

The pharmacological activity of 2-Pyrimidinecarboxylic acid, 4-(3-methylphenyl)-6-(trifluoromethyl)-, methyl ester has been investigated in various preclinical models. Preliminary studies suggest that this compound may possess inhibitory effects on certain enzymes and receptors involved in disease pathways. The methyl ester group can be hydrolyzed to yield the corresponding carboxylic acid derivative, which might reveal different biological activities compared to the ester form. This versatility makes it a valuable tool for researchers studying enzyme kinetics and metabolic pathways.

The chemical stability and solubility profile of 2-Pyrimidinecarboxylic acid, 4-(3-methylphenyl)-6-(trifluoromethyl)-, methyl ester are also important considerations in its potential application as a pharmaceutical intermediate. The presence of electron-withdrawing groups such as the trifluoromethyl group can influence the compound's reactivity and stability under various conditions. Advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) have been employed to confirm its molecular structure and purity. These analytical methods provide critical data for understanding its behavior in chemical reactions and biological systems.

From a synthetic chemistry perspective, 2-Pyrimidinecarboxylic acid, 4-(3-methylphenyl)-6-(trifluoromethyl)-, methyl ester serves as a versatile building block for constructing more complex molecules. The availability of this compound allows chemists to explore novel synthetic routes and develop innovative methodologies for drug discovery. Its structural features can be modified or incorporated into larger frameworks to create derivatives with enhanced pharmacological properties. This flexibility underscores its importance in medicinal chemistry research.

The industrial production of 2-Pyrimidinecarboxylic acid, 4-(3-methylphenyl)-6-(trifluoromethyl)-, methyl ester requires careful optimization of synthetic pathways to ensure high yield and purity. Process chemists focus on developing efficient and scalable methods that minimize byproduct formation while maintaining cost-effectiveness. Continuous improvements in synthetic techniques have enabled the production of this compound in larger quantities, making it more accessible for research purposes.

In conclusion,2-Pyrimidinecarboxylic acid, 4-(3-methylphenyl)-6-(trifluoromethyl)-, with CAS number 1820647-36-6, is a structurally complex and biologically relevant compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it an attractive candidate for further investigation into various therapeutic applications. As our understanding of molecular interactions continues to evolve,this compound will likely play an important role in shaping future drug development strategies.